Cas no 140395-31-9 (2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN)

• Product Name: 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN
• CAS No: 140395-31-9
• MF: C₁₈₀H₃₄₈O₃₀
• MW: 2992.67118358612
• CID: 824800
• PubChem ID: 10080312
• Update Time: 2025-10-19

2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN Chemical and Physical Properties

Names and Identifiers

• 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN
• HEXAKIS-(2,3,6-TRI-O-OCTYL)-ALPHA-CYCLODEXTRIN
• 2,3,6-Tri-O-octyl-
• 2,3,6-tri-O-octyl-α-cyclodextrin
• A-cyclodextrin
• Hexakis(2,3,6-tri-O-octyl)-
• DTXSID90435201
• 140395-31-9 (name error)
• (1R,3R,5R,6R,8R,10R,11R,13R,15R,16R,18R,20R,21R,23R,25R,26R,28R,30R,31S,32R,33S,34R,35S,36R,37S,38R,39S,40R,41S,42R)-31,32,33,34,35,36,37,38,39,40,41,42-dodecaoctoxy-5,10,15,20,25,30-hexakis(octoxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29-dodecaoxaheptacyclo[26.2.2.23,6.28,11.213,16.218,21.223,26]dotetracontane
• Hexakis(2,3,6-tri-O-octyl)-alpha-cyclodextrin, purum, >=97.0% (TLC)
• 140395-31-9

• Inchi： 1S/C180H348O30/c1-19-37-55-73-91-109-127-181-145-151-157-163(187-133-115-97-79-61-43-25-7)169(193-139-121-103-85-67-49-31-13)175(199-151)206-158-152(146-182-128-110-92-74-56-38-20-2)201-177(171(195-141-123-105-87-69-51-33-15)164(158)188-134-116-98-80-62-44-26-8)208-160-154(148-184-130-112-94-76-58-40-22-4)203-179(173(197-143-125-107-89-71-53-35-17)166(160)190-136-118-100-82-64-46-28-10)210-162-156(150-186-132-114-96-78-60-42-24-6)204-180(174(198-144-126-108-90-72-54-36-18)168(162)192-138-120-102-84-66-48-30-12)209-161-155(149-185-131-113-95-77-59-41-23-5)202-178(172(196-142-124-106-88-70-52-34-16)167(161)191-137-119-101-83-65-47-29-11)207-159-153(147-183-129-111-93-75-57-39-21-3)200-176(205-157)170(194-140-122-104-86-68-50-32-14)165(159)189-135-117-99-81-63-45-27-9/h151-180H,19-150H2,1-18H3/t151-,152-,153-,154-,155-,156-,157-,158-,159-,160-,161-,162-,163+,164+,165+,166+,167+,168+,169-,170-,171-,172-,173-,174-,175-,176-,177-,178-,179-,180-/m1/s1
• InChI Key： RMPVMBYXMRFORE-YHIDQUJYSA-N
• SMILES： O1[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCCCCCCCC)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCCCCCCCC)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCCCCCCCC)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCCCCCCCC)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](COCCCCCCCC)O2)O[C@@H]2[C@@H]([C@H]([C@H]1[C@@H](COCCCCCCCC)O2)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC

Computed Properties

• Exact Mass: 2990.57000
• Monoisotopic Mass: 2990.5705497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 210
• Rotatable Bond Count: 150
• Complexity: 3490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 58.3
• Topological Polar Surface Area: 277Ų

Experimental Properties

• Density: 1.14 g/mL at 20 °C(lit.)
• PSA: 276.90000
• LogP: 47.87160

2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN Security Information

• WGK Germany：3
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：3

Additional information on 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN

Recent Advances in the Application of 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN (CAS: 140395-31-9) in Chemical Biology and Pharmaceutical Research

In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements in the application of cyclodextrin derivatives, particularly 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN (CAS: 140395-31-9). This modified cyclodextrin has garnered attention due to its unique amphiphilic properties, which enhance its ability to solubilize hydrophobic compounds and improve drug delivery systems. The compound's structure, featuring octyl groups at the 2, 3, and 6 positions of the alpha-cyclodextrin ring, provides a hydrophobic cavity that can encapsulate a wide range of guest molecules, making it invaluable in pharmaceutical formulations and biomedical research.

Recent studies have explored the role of 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN in improving the bioavailability of poorly water-soluble drugs. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated its efficacy in enhancing the solubility and dissolution rate of anticancer agents such as paclitaxel. The research highlighted that the octyl chains of the cyclodextrin derivative interact favorably with the hydrophobic regions of the drug molecules, forming stable inclusion complexes that significantly improve drug delivery efficiency. This finding underscores the potential of 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN as a key excipient in next-generation drug formulations.

Beyond drug delivery, 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN has also been investigated for its applications in chemical biology. A groundbreaking 2022 study in Nature Chemical Biology revealed its utility in stabilizing membrane proteins for structural and functional studies. The researchers found that the compound's ability to mimic lipid bilayers facilitated the extraction and stabilization of integral membrane proteins, enabling high-resolution structural analysis via cryo-electron microscopy. This breakthrough has opened new avenues for understanding protein-lipid interactions and designing targeted therapeutics.

In addition to its pharmaceutical and biological applications, 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN has shown promise in environmental chemistry. A 2023 report in Environmental Science & Technology detailed its use in the remediation of hydrophobic pollutants, such as polycyclic aromatic hydrocarbons (PAHs). The study demonstrated that the cyclodextrin derivative could effectively sequester PAHs from contaminated soils, offering a sustainable and efficient remediation strategy. This dual functionality—spanning drug delivery and environmental applications—highlights the versatility of 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN in addressing complex challenges across multiple disciplines.

Looking ahead, ongoing research is focused on optimizing the synthesis and scalability of 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN to meet industrial demands. Recent advancements in enzymatic and chemical modification techniques, as reported in a 2024 ACS Catalysis paper, have improved the yield and purity of the compound, paving the way for its broader adoption in commercial applications. Furthermore, collaborations between academia and industry are exploring its potential in personalized medicine, where tailored drug formulations could leverage its unique properties to enhance therapeutic outcomes.

In conclusion, 2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN (CAS: 140395-31-9) represents a pivotal innovation in the field of chemical biology and pharmaceutical sciences. Its multifaceted applications—from drug delivery and protein stabilization to environmental remediation—underscore its transformative potential. As research continues to uncover new uses and refine its production, this cyclodextrin derivative is poised to play an increasingly critical role in advancing both scientific understanding and industrial applications.